3-benzyl-2-(methylthio)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-benzyl-2-methylsulfanyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C18H18N2OS2/c1-22-18-19-16-15(13-9-5-6-10-14(13)23-16)17(21)20(18)11-12-7-3-2-4-8-12/h2-4,7-8H,5-6,9-11H2,1H3
• InChI Key: PDGANVYYXNXAIL-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(C3=C(S2)CCCC3)C(=O)N1CC4=CC=CC=C4
• Molecular Formula: C18H18N2OS2
• Molecular Weight: 342.5 g/mol

Description

This compound belongs to a class of heterocyclic compounds that have been synthesized and studied for their diverse chemical properties and potential biological activities. The interest in these compounds stems from their structural complexity and versatility in chemical reactions, making them valuable in the development of pharmaceuticals and materials science.

Synthesis Analysis

The synthesis of related compounds involves the construction of the benzothieno[2,3-d]pyrimidin-4(3H)-one skeleton through various synthetic pathways, including cyclization reactions and modifications of the thiophene and pyrimidine moieties. A key step often involves the reaction of thiophene derivatives with halides or other electrophiles to introduce the pyrimidinone structure (Ashalatha, Narayana, Raj, & Kumari, 2007).

Molecular Structure Analysis

X-ray crystallography has been employed to elucidate the molecular structures of similar compounds, revealing intricate details about their crystalline forms, molecular conformations, and intermolecular interactions. These studies provide insights into the stability and reactivity of the compounds under various conditions (Ziaulla, Banu, Panchamukhi, Khazi, & Begum, 2012).

Chemical Reactions and Properties

These compounds participate in a variety of chemical reactions, including alkylation, acylation, and cyclocondensation, which are central to modifying their structural framework and introducing functional groups that can enhance their biological activity. Their reactivity is influenced by the presence of the benzothieno and pyrimidinone moieties, which can undergo electrophilic and nucleophilic substitutions (Elmuradov, Bozorov, & Shakhidoyatov, 2011).